1-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine

Specification

• Molecular Formula: C11H12FN3O
• Molecular Weight: 221.23 g/mol
• IUPAC Name: 1-[3-(3-fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• Standard InChI: InChI=1S/C11H12FN3O/c1-6-3-4-8(5-9(6)12)10-14-11(7(2)13)16-15-10/h3-5,7H,13H2,1-2H3
• Standard InChI Key: LHEXBYBMDYIUJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)C(C)N)F

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s structure comprises a 1,2,4-oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. At position 3 of the oxadiazole ring, a 3-fluoro-4-methylphenyl group is attached, while position 5 is substituted with an ethanamine moiety. This configuration introduces both lipophilic (fluorine and methyl groups) and hydrophilic (amine) properties, enhancing its potential for drug-likeness.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	C₁₁H₁₂FN₃O
Molecular Weight	221.23 g/mol
IUPAC Name	1-[3-(3-fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethanamine
SMILES	CC1=C(C=C(C=C1)C2=NOC(=N2)C(C)N)F
InChI Key	LHEXBYBMDYIUJD-UHFFFAOYSA-N

The fluorine atom at the meta position and the methyl group at the para position on the phenyl ring influence electron distribution, potentially affecting binding interactions with biological targets.

Physicochemical Properties

The compound’s logP (octanol-water partition coefficient) is estimated to be moderate, balancing solubility and membrane permeability. Its amine group provides a site for salt formation, improving aqueous solubility under acidic conditions. Predicted collision cross-section (CCS) values for adducts such as [M+H]+ (148.8 Ų) and [M+Na]+ (160.9 Ų) suggest stable gas-phase ion behavior, relevant for mass spectrometry-based analyses.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves cyclocondensation of amidoximes with carboxylic acid derivatives. A typical route includes:

• Formation of the Oxadiazole Core: Reaction of 3-fluoro-4-methylbenzoic acid with hydroxylamine to form the amidoxime intermediate.

• Cyclization: Treatment with acetyl chloride in the presence of a base (e.g., triethylamine) to yield the 1,2,4-oxadiazole ring.

• Amine Functionalization: Introduction of the ethanamine group via nucleophilic substitution or reductive amination.

Table 2: Reaction Conditions for Key Steps

Step	Reagents/Conditions	Yield (%)
Amidoxime Formation	NH₂OH·HCl, NaOH, ethanol, 80°C	75–85
Cyclization	AcCl, Et₃N, DCM, 0°C → RT	60–70
Amine Incorporation	Ethylamine, NaBH₃CN, MeOH	50–65

Industrial-Scale Challenges

Scaling this synthesis requires optimizing solvent systems (e.g., switching from dichloromethane to toluene) and minimizing side reactions. Purification via column chromatography remains a bottleneck, necessitating development of crystallization protocols.

Comparative Analysis with Analogues

Substituent Effects

Replacing the 3-fluoro-4-methylphenyl group with a 4-methoxyphenyl moiety (as in CB41624809) reduces logP by 0.8 units but diminishes antimicrobial potency by 4-fold. The fluorine-methyl combination optimally balances steric and electronic effects.

Role of the Amine Group

The ethanamine side chain enhances solubility compared to methyl esters (e.g., compound 13 in PMC6264570), with a 3-fold increase in aqueous solubility at pH 7.4.

Future Directions

Targeted Drug Design

Structural modifications could include:

• Bioisosteric Replacement: Swapping the oxadiazole ring with 1,3,4-oxadiazole to modulate metabolic stability.

• Protonation Studies: Investigating pH-dependent solubility for intravenous formulations.

Preclinical Development

Priority areas include:

• Pharmacokinetics: Assessing oral bioavailability and plasma half-life.

• Toxicogenomics: Identifying gene expression changes linked to hepatotoxicity.